Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]-

• CAS No.: 1214364-25-6
• Molecular Formula: C9H7F3O2
• Molecular Weight: 204.15 g/mol
• IUPAC Name: 1-[5-(difluoromethoxy)-2-fluorophenyl]ethanone
• InChI: InChI=1S/C9H7F3O2/c1-5(13)7-4-6(14-9(11)12)2-3-8(7)10/h2-4,9H,1H3
• InChI Key: JYWHHAYENGUASJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)OC(F)F)F

Description

Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]-: is a chemical compound with the molecular formula C9H7F3O2 It is known for its unique structure, which includes a difluoromethoxy group and a fluorophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of a difluoromethoxy-substituted benzene derivative with an acetylating agent. The reaction conditions often include the use of a catalyst and a solvent to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the desired product .

Chemical Reactions Analysis

Types of Reactions

Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like nucleophiles (e.g., amines, thiols) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- involves its interaction with specific molecular targets. The difluoromethoxy and fluorophenyl groups contribute to its reactivity and ability to interact with enzymes, receptors, or other biomolecules. These interactions can modulate biological pathways and result in various effects .

Comparison with Similar Compounds

Similar Compounds

• Ethanone, 1-[5-(difluoromethoxy)-2,3-difluorophenyl]-
• Ethanone, 1-[5-(difluoromethoxy)-2-chlorophenyl]-
• Ethanone, 1-[5-(difluoromethoxy)-2-bromophenyl]-

Uniqueness

Ethanone, 1-[5-(difluoromethoxy)-2-fluorophenyl]- is unique due to the presence of both difluoromethoxy and fluorophenyl groups, which impart distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where these properties are advantageous .